Cas no 194659-22-8 (2-Chloro-1-(4-phenethylpiperazin-1-yl)ethanone)

• Product Name: 2-Chloro-1-(4-phenethylpiperazin-1-yl)ethanone
• CAS No: 194659-22-8
• MF: C₁₄H₁₉ClN₂O
• MW: 266.766462564468
• CID: 2121951
• Update Time: 2023-08-04

2-Chloro-1-(4-phenethylpiperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-phenethylpiperazin-1-yl)ethanone
• 2-Chloro-1-(4-phenethylpiperazin-1-yl)ethanone

• Inchi： 1S/C14H19ClN2O/c15-12-14(18)17-10-8-16(9-11-17)7-6-13-4-2-1-3-5-13/h1-5H,6-12H2
• InChI Key： HSLKHHATFBZUJP-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CCC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Topological Polar Surface Area: 23.6